Cas no 2098091-12-2 (2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 2098091-12-2
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5726701
• PubChem ID: 121202408
• Update Time: 2025-06-29

2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• F1907-6221
• 2098091-12-2
• 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• 5-ethyl-2-[2-(methylamino)acetyl]-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• AKOS026710590
• starbld0026535

• Inchi： 1S/C11H17N3O3/c1-3-14-10(16)7-5-13(9(15)4-12-2)6-8(7)11(14)17/h7-8,12H,3-6H2,1-2H3
• InChI Key： VSXKEFGOPDIROE-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(CNC)=O)CC2C(N1CC)=O

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Introduction to 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2098091-12-2)

2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, identified by its CAS number 2098091-12-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the tetrahydropyrrolopyrrole class, a scaffold that has been increasingly explored for its potential in drug discovery. The presence of both ethyl and methylglycyl substituents at specific positions within the molecule imparts distinct chemical and biological properties, making it a promising candidate for further investigation.

The synthesis of 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methylglycyl moiety at the 5-position introduces a polar amide group, which can enhance solubility and interactions with biological targets. Additionally, the tetrahydropyrrolo[3,4-c]pyrrole core is known for its ability to mimic natural product scaffolds, which has been a driving force in its exploration for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential antimicrobial and anticancer properties. The structural features of 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione make it an intriguing candidate for these applications. Studies have demonstrated that modifications within the tetrahydropyrrolopyrrole scaffold can significantly alter binding affinity and selectivity towards biological targets. The incorporation of the ethyl group at the 2-position further fine-tunes the electronic properties of the molecule, potentially enhancing its interaction with enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of structural complexity and functional diversity makes it a versatile platform for medicinal chemists. Researchers have been particularly interested in exploring its pharmacological profile in vitro and in vivo. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Furthermore, the amide group introduced by the methylglycyl moiety could serve as a site for further derivatization, allowing for the creation of libraries of compounds with tailored biological activities.

The field of medicinal chemistry has seen significant advancements in computational methods that aid in the design and optimization of heterocyclic compounds. Molecular modeling techniques have been instrumental in predicting the binding modes of 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione to target proteins. These simulations have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For instance, computational studies have highlighted the importance of optimizing the conformational flexibility of the tetrahydropyrrolo[3,4-c]pyrrole core to enhance interactions with biological targets.

Experimental validation of these computational predictions has been crucial in advancing the development of this compound. In vitro assays have been conducted to assess its activity against various enzymes and receptors. Notably, derivatives exhibiting potent inhibitory effects on cyclin-dependent kinases (CDKs) have shown promise in preclinical studies. These kinases are known to play a critical role in cell cycle regulation and are frequently dysregulated in cancer cells. The ability of 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione to modulate CDK activity could open new avenues for therapeutic intervention.

Another area of interest has been the exploration of this compound's potential as an antimicrobial agent. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural complexity of 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione suggests that it may interact with bacterial targets in ways different from conventional antibiotics. Preliminary screenings have shown that certain derivatives exhibit modest antibacterial activity against Gram-positive bacteria. Further optimization could potentially lead to more effective antimicrobial agents.

The synthesis and characterization of this compound have also provided valuable insights into synthetic methodologies applicable to other heterocyclic systems. The use of transition metal catalysts and asymmetric reactions has enabled efficient construction of complex scaffolds such as the tetrahydropyrrolo[3,4-c]pyrrole core. These advances not only facilitate the preparation of this compound but also contribute to broader efforts in streamlining synthetic routes for other bioactive molecules.

In conclusion, 2-ethyl-5-(methylglycyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2098091-12-2) represents a structurally intriguing compound with significant potential in medicinal chemistry and drug discovery. Its unique pharmacophoric features make it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new aspects of its biology and synthetic utility, reinforcing its importance as a subject of scientific inquiry.